Cas no 1220023-77-7 (Benzyl-methyl-pyrrolidin-3-ylmethyl-amine)

• Product Name: Benzyl-methyl-pyrrolidin-3-ylmethyl-amine
• CAS No: 1220023-77-7
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 2157952
• Update Time: 2025-05-23

Benzyl-methyl-pyrrolidin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-methyl-pyrrolidin-3-ylmethyl-amine
• N-Benzyl-N-methyl-1-(pyrrolidin-3-yl)methanamine
• benzylmethylpyrrolidin-3-ylmethylamine
• AM91175

• Inchi： 1S/C13H20N2/c1-15(11-13-7-8-14-9-13)10-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3
• InChI Key： OWDUMFUCVYNNMN-UHFFFAOYSA-N
• SMILES： N1CCC(CN(C)CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl-methyl-pyrrolidin-3-ylmethyl-amine

Introduction to Benzyl-methyl-pyrrolidin-3-ylmethyl-amine (CAS No: 1220023-77-7)

Benzyl-methyl-pyrrolidin-3-ylmethyl-amine, a compound with the chemical identifier CAS No: 1220023-77-7, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the broader category of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its Benzyl and methyl-pyrrolidin-3-ylmethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel pharmacological agents.

The pyrrolidine core is a common motif in many bioactive molecules, including natural products and synthetic drugs. Its cyclic structure provides a stable framework that can be modified to enhance specific biological interactions. In the case of Benzyl-methyl-pyrrolidin-3-ylmethyl-amine, the presence of both Benzyl and methyl groups at the 3-position of the pyrrolidine ring introduces additional functional sites that can be targeted for further derivatization. This flexibility allows chemists to fine-tune the properties of the compound, such as solubility, metabolic stability, and binding affinity.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine derivatives in drug development. These compounds have been explored for their potential in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The unique structural features of Benzyl-methyl-pyrrolidin-3-ylmethyl-amine make it a promising candidate for further investigation in these areas. For instance, studies have shown that pyrrolidine derivatives can interact with various biological targets, such as enzymes and receptors, by modulating their binding affinity and selectivity.

In particular, the Benzyl group in Benzyl-methyl-pyrrolidin-3-ylmethyl-amine can serve as a hydrophobic anchor that enhances membrane permeability, facilitating cellular uptake. This property is crucial for drugs that need to cross biological barriers to reach their target sites. Additionally, the methyl group at the 3-position of the pyrrolidine ring can be modified to introduce additional functional groups, such as amides or ethers, which can further enhance biological activity. Such modifications are often employed in structure-activity relationship (SAR) studies to optimize drug candidates.

The synthesis of Benzyl-methyl-pyrrolidin-3-ylmethyl-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrrolidine ring followed by functionalization at the 3-position with the appropriate substituents. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. The synthesis route must be carefully optimized to minimize side reactions and ensure scalability for industrial production.

The pharmacological profile of Benzyl-methyl-pyrrolidin-3-ylmethyl-amine has been studied in various preclinical models. Initial investigations have revealed potential activity against several disease targets, including enzymes involved in signal transduction pathways and receptors associated with neurological disorders. For example, studies have demonstrated that this compound can modulate the activity of certain kinases, which are key players in cell proliferation and differentiation. Such findings suggest that Benzyl-methyl-pyrrolidin-3-ylmethyl-amine may have therapeutic potential in treating conditions like cancer and neurodegenerative diseases.

Furthermore, the compound's interaction with biological targets has been investigated using computational methods such as molecular docking and molecular dynamics simulations. These techniques provide insights into how Benzyl-methyl-pyrrolidin-3-ylmethyl-amine binds to its target proteins and how this interaction influences its biological activity. Such computational studies are essential for understanding the mechanism of action of new drug candidates and for guiding further optimization efforts.

In conclusion, Benzyl-methyl-pyrrolidin-3-ylmethyl-amine (CAS No: 1220023-77-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and diverse biological activities make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to explore its pharmacological properties and applications in treating various diseases. As our understanding of molecular interactions advances, compounds like Benzyl-methyl-pyrrolidin-3-ylmethyl-amine are expected to play a crucial role in developing next-generation drugs.